Cas no 1423029-05-3 (2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid)

• Product Name: 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid
• CAS No: 1423029-05-3
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 4675107
• Update Time: 2025-06-28

2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid
• NE44514
• Z1511495252
• 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid

• Inchi： 1S/C13H10N4O2/c1-8-6-7-11-14-15-12(17(11)16-8)9-4-2-3-5-10(9)13(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： QGYUXXOSMKAFKY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1=NN=C2C=CC(C)=NN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid

Introduction to 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid (CAS No. 1423029-05-3)

2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1423029-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzoic acid derivative class, characterized by its intricate heterocyclic structure, which includes a 6-methyl-[1,2,4]triazolo[4,3-b]pyridazine moiety fused to a benzoic acid backbone. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The 6-methyl-[1,2,4]triazolo[4,3-b]pyridazine scaffold is a nitrogen-rich heterocycle that has been extensively studied for its pharmacological properties. This moiety is known to exhibit a wide range of biological activities due to its ability to interact with various biological targets. The presence of multiple nitrogen atoms in the triazolo-pyridazine ring enhances its potential as a pharmacophore, enabling it to modulate enzymatic and receptor interactions. In particular, this structural feature has been associated with anti-inflammatory, antimicrobial, and anticancer properties in several preclinical studies.

Benzoic acid derivatives are another class of compounds that have long been recognized for their therapeutic potential. Benzoic acid itself is a well-known intermediate in the synthesis of various pharmaceuticals and has been used in the treatment of skin conditions and as an antiseptic. The incorporation of the 6-methyl-[1,2,4]triazolo[4,3-b]pyridazine group into benzoic acid introduces additional biological functionalities while maintaining the inherent properties of benzoic acid. This combination has led to the development of novel compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid and biological targets. Studies have demonstrated that the compound can bind to specific enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this molecule may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its structure suggests potential interactions with other enzymes such as kinase inhibitors, which are crucial in cancer therapy.

The synthesis of 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazolo-pyridazine ring necessitates specialized synthetic methodologies that often involve cyclization reactions and nucleophilic substitutions. Researchers have reported efficient synthetic routes that utilize readily available starting materials and transition metal catalysts to facilitate these transformations. These advancements in synthetic chemistry have made it feasible to produce sufficient quantities of the compound for further biological evaluation.

In terms of biological activity, 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid has shown promise in several preclinical studies. One notable area of interest is its potential as an anti-inflammatory agent. In vitro assays have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are attributed to its ability to modulate signaling pathways involved in inflammation. Additionally, preliminary animal studies have suggested that it may possess analgesic properties comparable to conventional NSAIDs.

The compound's structure also suggests potential applications in anticancer therapy. The triazolo-pyridazine moiety has been identified as a key pharmacophore in several anticancer agents due to its ability to disrupt DNA replication and cell cycle progression. Studies have shown that 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid can induce apoptosis in certain cancer cell lines by inhibiting key survival pathways. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its antitumor effects.

Another area where this compound shows promise is in antimicrobial applications. The benzoic acid derivative class is known for its broad-spectrum antimicrobial activity due to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. Preliminary studies have indicated that 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid can effectively inhibit the growth of various bacterial strains tested in vitro. This finding opens up possibilities for developing novel antimicrobial agents that could address emerging antibiotic resistance challenges.

The pharmacokinetic properties of 2-{6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}benzoic acid are also being evaluated as part of its overall drug development profile. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its suitability for therapeutic use。Initial pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate tissue distribution。These findings are encouraging for further development，as they indicate potential for effective systemic delivery。

In conclusion, 2-{6-Methyl-[1，2，4]-tri azo lo [43b]- py rid azin - 33 yl } be n z o ic ac id ( CAS No . 14230 29 - 05 - 33 ) represents an exciting avenue for pharmaceutical research due to its unique structural features and demonstrated biological activities。The combination of a triazolo-pyridazine moiety with a benzoic acid backbone provides a versatile scaffold for developing novel therapeutic agents。Further research，including detailed mechanistic studies、clinical trials，and optimization efforts，is warranted to fully realize its potential as a next-generation pharmaceutical。